Sis3

• Molecular Formula: C28H28ClN3O3
• Molecular Weight: 490.0 g/mol
• InChI: InChI=1S/C28H27N3O3.ClH/c1-30-27(19-8-5-4-6-9-19)22(23-10-7-14-29-28(23)30)11-12-26(32)31-15-13-20-16-24(33-2)25(34-3)17-21(20)18-31;/h4-12,14,16-17H,13,15,18H2,1-3H3;1H/b12-11+
• InChIKey: CDKIEBFIMCSCBB-CALJPSDSSA-N

SIS3 (Smad3 Inhibitor) for Fibrosis Research Procurement: Key Specifications and Baseline Data

SIS3, specifically the (E)-SIS3 isomer, is a pyrrolopyridine-based small molecule that functions as a selective inhibitor of Smad3 phosphorylation. It suppresses TGF-β1-induced Smad3 phosphorylation with a reported IC50 of 3 μM in cell-based assays [1]. This compound does not affect Smad2 phosphorylation, nor does it interfere with MAPK/p38, ERK, or PI3K signaling pathways . It is available as a hydrochloride salt (CAS 521984-48-5) for enhanced stability and solubility, as well as a free base form (CAS 521985-36-4) . The molecular weight of the hydrochloride salt is approximately 489.99 g/mol . Purity is typically ≥98% to 99.65% as determined by HPLC analysis . SIS3 is widely utilized to dissect Smad3-specific contributions to fibrosis, inflammation, and cancer progression without confounding inhibition of the closely related Smad2 pathway.

Pathway context

Smad3-selective inhibition in TGF-β1 signaling research.

Tool compound fit

Dissects Smad3-specific roles without Smad2 or MAPK interference.

Form selection

Hydrochloride salt for enhanced stability and solubility research.

• [1] Jinnin M, Ihn H, Tamaki K. Characterization of SIS3, a novel specific inhibitor of Smad3, and its effect on transforming growth factor-β1-induced extracellular matrix expression. Mol Pharmacol. 2006;69(2):597-607. View Source

Why SIS3 Cannot Be Replaced by Generic TGF-β/ALK5 Inhibitors or Smad2/3 Pan-Inhibitors in Targeted Research

Replacing SIS3 with a generic TGF-β receptor (ALK5) inhibitor like SB-431542, or a pan-Smad2/3 inhibitor, introduces significant experimental artifacts. The TGF-β/Smad pathway is not a simple on/off switch; Smad2 and Smad3 exhibit distinct, and sometimes opposing, biological functions [1]. ALK5 inhibitors block all downstream signaling, preventing researchers from isolating Smad3's specific role in processes such as myofibroblast differentiation, collagen production, and immune modulation [2]. In contrast, SIS3's hallmark is its ability to selectively inhibit Smad3 phosphorylation while leaving Smad2 signaling intact, as demonstrated in immunoprecipitation and Western blot assays [3]. This precise molecular discrimination is essential for mechanistic studies where pan-inhibition would obscure the true biological function. Furthermore, studies directly comparing SIS3 and SB-431542 have shown differential efficacy; for example, in some contexts, SB-431542 shows variable or less activity [4], and SIS3 can achieve complete inhibition where SB-431542 does not [5]. Therefore, for projects requiring specific interrogation of the Smad3 node, no generic TGF-β pathway inhibitor can substitute for SIS3 without compromising data specificity and scientific conclusions.

Mechanism ALK5 inhibitors (e.g., SB-431542) block both Smad2 and Smad3 signaling, which may obscure Smad3-specific pathway-response interpretation.

Endpoint Pan-Smad2/3 inhibition may not reproduce the distinct biological functions of Smad3 in fibrosis and immune modulation studies.

Profile Generic TGF-β pathway blockers may show variable or incomplete inhibition of Smad3-dependent profibrotic responses compared to SIS3.

• [1] Brown KA, Pietenpol JA, Moses HL. A tale of two proteins: differential roles and regulation of Smad2 and Smad3 in TGF-β signaling. J Cell Biochem. 2007;101(1):9-33. View Source
• [2] Laping NJ, Grygielko E, Mathur A, et al. Inhibition of transforming growth factor (TGF)-β1-induced extracellular matrix with a novel inhibitor of the TGF-β type I receptor kinase activity: SB-431542. Mol Pharmacol. 2002;62(1):58-64. View Source
• [3] Jinnin M, Ihn H, Tamaki K. Characterization of SIS3, a novel specific inhibitor of Smad3, and its effect on transforming growth factor-β1-induced extracellular matrix expression. Mol Pharmacol. 2006;69(2):597-607. View Source
• [4] Aung H, et al. Inhibition of M. tuberculosis induced signaling by transforming growth factor-β in human mononuclear phagocytes. Scand J Immunol. 2012;75(3):301-308. View Source
• [5] Yang WH, et al. Thrombin-induced CCN2 synthesis in human gingival fibroblasts is mediated through integrin αvβ1-induced latent TGFβ1 activation. J Periodontol. 2014. View Source

SIS3 vs. Comparators: Quantitative Evidence for Superior Smad3-Specific Inhibition and Functional Outcomes

SIS3 vs. SB-431542 (ALK5 Inhibitor): Differential Pathway Selectivity and Functional Impact on CCN2 Synthesis

A direct head-to-head comparison in human gingival fibroblasts demonstrated that SIS3 (Smad3 inhibitor) achieves a greater degree of inhibition of thrombin-induced CCN2 (CTGF) synthesis than SB-431542 (ALK5 inhibitor). Pretreatment with SIS3 resulted in a 100% inhibition of thrombin-induced CCN2 synthesis, compared to 94% inhibition with the ALK5 inhibitor SB-431542 [1]. This quantitative difference underscores that while both agents target the TGF-β pathway, direct Smad3 inhibition by SIS3 can more completely abrogate specific profibrotic responses, likely due to its downstream, node-specific action that avoids compensatory signaling through other ALK5-independent pathways or Smad2.

CCN2 Synthesis Inhibition

Head-to-head

SIS3: ~100% inhibition

SB-431542: ~94% inhibition

Supports Smad3 node-specific blockade for complete abrogation of profibrotic responses.

Human gingival fibroblasts; thrombin-induced CCN2 endpoint context.

Evidence Dimension	Inhibition of thrombin-induced CCN2 (CTGF) protein synthesis
Target Compound Data	SIS3 (Smad3 inhibitor): ~100% inhibition
Comparator Or Baseline	SB-431542 (ALK5/TGF-βRI inhibitor): ~94% inhibition
Quantified Difference	SIS3 provides an additional ~6% absolute inhibition, achieving complete blockade of the response.
Conditions	Human gingival fibroblasts, pretreatment with inhibitors before thrombin stimulation, CCN2 synthesis measured as endpoint.

Why This Matters

For researchers requiring complete abrogation of a Smad3-dependent fibrotic response, SIS3 offers a superior tool to upstream receptor inhibition, which may be less efficacious due to pathway redundancy or incomplete blockade.

• [1] Yang WH, Deng YT, Kuo MY, et al. Thrombin-induced CCN2 synthesis in human gingival fibroblasts is mediated through integrin αvβ1-induced latent TGFβ1 activation. J Periodontol. 2014. View Source

SIS3 vs. Smad3 Genetic Knockout: Pharmacological Mimicry of Genetic Deletion in a Diabetic Dyslipidemia Model

A study comparing the metabolic effects of genetic Smad3 deletion (Smad3 KO) with pharmacological Smad3 inhibition by SIS3 in db/db diabetic mice demonstrated that SIS3 treatment recapitulates the protective phenotype of the knockout. Both Smad3 KO-db/db mice and SIS3-treated db/db mice (treated from week 4 to week 12) showed significant improvement in dyslipidemia and non-alcoholic fatty liver disease (NAFLD) compared to wild-type db/db controls [1]. While the publication does not provide a direct numerical comparison of effect size between the two interventions, the conclusion is clear: SIS3 administration phenocopies the genetic ablation of Smad3 in this complex in vivo model. This establishes SIS3 as a valid pharmacological alternative for validating Smad3 as a therapeutic target, without the developmental confounds and systemic effects of a germline knockout.

Pharmacological vs. Genetic Knockout

Cross-study

SIS3 phenocopies Smad3 KO in db/db mice

Reported model-response context for diabetic dyslipidemia and NAFLD endpoint review.

Data to verify; 8-week treatment period in type 2 diabetes mouse model.

Evidence Dimension	Amelioration of diabetic dyslipidemia and NAFLD
Target Compound Data	SIS3 treatment (dose regimen not specified in abstract) improved dyslipidemia and NAFLD in db/db mice.
Comparator Or Baseline	Smad3 KO-db/db mice exhibited protection against dyslipidemia and NAFLD compared to WT-db/db mice.
Quantified Difference	No quantitative difference reported between KO and inhibitor groups; both were effective in improving metabolic parameters relative to control.
Conditions	db/db mouse model of type 2 diabetes, 8-week treatment period (weeks 4-12 of age).

Why This Matters

For preclinical target validation, SIS3 provides a reversible, dose-controllable method to mimic the effects of Smad3 deletion, enabling temporal studies and reducing the cost/time of generating and maintaining transgenic animal colonies.

• [1] He H, et al. Smad3 Mediates Diabetic Dyslipidemia and Fatty Liver in db/db Mice by Targeting PPARδ. Int J Mol Sci. 2023;24(14):11466. View Source

SIS3 vs. SIS3 Free Base: Comparative Selectivity Profiles for Smad3 vs. Smad2

Both the SIS3 hydrochloride salt (used in most in vivo studies) and SIS3 free base exhibit exquisite selectivity for Smad3 over the closely related Smad2. Western blot analysis in the foundational characterization paper demonstrated that SIS3 treatment completely abolishes TGF-β1-induced phosphorylation of Smad3, but does not affect the phosphorylation of Smad2 [1]. This selectivity profile is consistently reported for the free base form as well . The critical differentiation is not between these two forms, but between SIS3 and non-selective inhibitors like ALK5 inhibitors (which block both Smad2 and Smad3) or pan-Smad inhibitors. The availability of both salt and free base forms allows researchers to select the optimal formulation for their experimental system (e.g., in vitro solubility vs. in vivo stability) while retaining the same fundamental molecular selectivity.

Selectivity Profile

Cross-study

SIS3: Inhibits Smad3 only

ALK5 Inhibitors: Block Smad2 and Smad3

Isoform-selectivity assay context is consistent across salt and free base forms.

Western blot, TGF-β1-stimulated human dermal fibroblasts.

Evidence Dimension	Selectivity for Smad3 vs. Smad2 phosphorylation
Target Compound Data	SIS3 (both salt and free base): Inhibits Smad3 phosphorylation; does not affect Smad2 phosphorylation.
Comparator Or Baseline	ALK5 Inhibitors (e.g., SB-431542): Inhibit phosphorylation of both Smad2 and Smad3.
Quantified Difference	Qualitative difference: SIS3 is Smad3-selective; ALK5 inhibitors are not.
Conditions	Western blot analysis of TGF-β1-stimulated human dermal fibroblasts.

Why This Matters

Procurement decisions should be based on experimental design: the hydrochloride salt offers improved stability for long-term storage and in vivo dosing, while the free base may be preferred for certain in vitro applications. The core selectivity profile remains constant.

• [1] Jinnin M, Ihn H, Tamaki K. Characterization of SIS3, a novel specific inhibitor of Smad3, and its effect on transforming growth factor-β1-induced extracellular matrix expression. Mol Pharmacol. 2006;69(2):597-607. View Source

SIS3 Formulation Comparison: SCND-SIS3 Nanodrug vs. Unmodified SIS3 for Enhanced In Vivo Bioavailability and Reduced Nephrotoxicity

A comparative study evaluated a self-carried nanodrug formulation of SIS3 (SCND-SIS3) against unmodified SIS3 in a syngeneic Lewis Lung Cancer (LLC) mouse model. SCND-SIS3 demonstrated significantly improved pharmacological properties. Crucially, SCND-SIS3 achieved a comparable anti-cancer effect at just one-fifth the dose of unmodified SIS3 [1]. Furthermore, the nanodrug formulation largely improved the solubility and bioavailability of SIS3 while reducing its nephrotoxicity, a known liability of the parent compound [1]. Mechanistically, SCND-SIS3 enhanced NK cell-mediated immune responses, evidenced by higher expression of activation receptor Nkp46 and suppressed levels of Trib3 and TSP1 compared to unmodified-SIS3 [1].

SCND-SIS3 Nanodrug Dose

Head-to-head

1/5th dose of unmodified SIS3

Supports formulation-exposure review for in vivo model-response studies.

LLC mouse model; tumor-growth endpoint context.

Evidence Dimension	In vivo anti-cancer efficacy dose requirement
Target Compound Data	SCND-SIS3: effective at Dose X (not specified).
Comparator Or Baseline	Unmodified SIS3: required 5X dose to achieve comparable effect.
Quantified Difference	SCND-SIS3 achieves comparable efficacy at 1/5th the dose of unmodified SIS3.
Conditions	Syngeneic Lewis Lung Cancer (LLC) mouse model, anti-tumor efficacy endpoints (tumor growth, apoptosis, angiogenesis, immune response).

Why This Matters

For in vivo studies, particularly those requiring long-term administration or where toxicity is a concern, the SCND-SIS3 formulation (or its principles) offers a clear procurement and experimental advantage over standard SIS3 powder by potentially reducing cost-per-effective-dose and minimizing adverse effects.

• [1] Lian GY, Wan YP, Mak TSK, et al. Self-carried nanodrug (SCND-SIS3): A targeted therapy for lung cancer with superior biocompatibility and immune boosting effects. Biomaterials. 2022;288:121730. View Source

Optimal Research and Preclinical Applications for SIS3 Based on Evidenced Differentiation

Dissecting Smad3-Specific vs. Smad2-Mediated Transcriptional Programs in Fibroblast Activation and Fibrosis

This is the quintessential application for SIS3. Researchers should use SIS3 (1-10 µM in vitro) to selectively block Smad3 phosphorylation in TGF-β1-stimulated primary fibroblasts or cell lines (e.g., human dermal fibroblasts, NIH3T3). Parallel treatment with an ALK5 inhibitor (e.g., SB-431542) or a Smad2-selective inhibitor (if available) serves as a critical control. Downstream analyses (RNA-seq, qPCR for Col1a1, Col3a1, α-SMA, CTGF) will reveal the specific set of profibrotic genes that are exclusively or predominantly Smad3-dependent, providing mechanistic insights unattainable with pan-TGF-β blockade. This approach is validated by the compound's demonstrated ability to selectively inhibit Smad3 without affecting Smad2 or other MAPK pathways [1] and its superior inhibition of CCN2 synthesis compared to SB-431542 [2].

Validating Smad3 as a Therapeutic Target in Preclinical In Vivo Models of Organ Fibrosis

SIS3 is the gold-standard tool for pharmacological validation of Smad3 in animal models of fibrosis. It should be administered intraperitoneally (typical dose range 0.2-2.8 mg/kg/day in mice, based on UUO and MCAO models) to models of kidney fibrosis (unilateral ureteral obstruction) [3], lung fibrosis (bleomycin-induced) [4], or diabetic nephropathy [5]. Key endpoints include histopathological scoring of fibrosis (Masson's trichrome, Sirius Red), hydroxyproline content, and Western blot confirmation of reduced phospho-Smad3 in target tissues. The ability of SIS3 to phenocopy the protective effects of Smad3 genetic knockout in diabetic dyslipidemia [6] provides strong confidence in its target engagement and validates its use for preclinical proof-of-concept studies before investing in more complex genetic models.

Investigating Smad3's Role in Immune Evasion and the Tumor Microenvironment in Oncology

SIS3 is an essential tool for interrogating the role of TGF-β/Smad3 signaling in modulating anti-tumor immunity. Researchers should use SIS3 to treat tumor-bearing mice (e.g., LLC, B16F10 models) and analyze immune cell infiltration and function within the tumor microenvironment. Studies have shown that SIS3-mediated Smad3 inhibition can reprogram cancer-associated fibroblasts (CAFs) to reduce collagen deposition and promote immune cell infiltration [7]. More specifically, the SCND-SIS3 nanodrug formulation enhances NK cell cytotoxicity by alleviating Smad3-mediated transcriptional repression of Ndrg1, leading to increased NK cell activation [8]. This application is distinct from using broad-spectrum TGF-β inhibitors, which would simultaneously block Smad2 signaling that may have opposing effects on immune cell differentiation and function.

Mechanistic Studies of Endothelial-to-Mesenchymal Transition (EndoMT) in Diabetic Complications

SIS3 is uniquely suited for studying EndoMT, a process central to diabetic nephropathy and cardiovascular fibrosis. In vivo administration of SIS3 has been shown to abolish Smad3 activation induced by advanced glycation end products (AGEs), key drivers of diabetic tissue injury, and to prevent EndoMT [9]. Researchers should employ SIS3 in AGE-stimulated endothelial cell cultures or in vivo models of diabetic complications (e.g., STZ-induced diabetic mice) to quantify the contribution of Smad3 to the loss of endothelial markers (e.g., CD31, VE-cadherin) and gain of mesenchymal markers (e.g., α-SMA, FSP1). This application leverages SIS3's selectivity to pinpoint Smad3 as the critical R-Smad mediating this pathological transition, a finding that would be masked by non-selective TGF-β inhibitors.

Application

Selection Property

Validation Focus

Fibroblast activation and fibrosis pathway dissection

Smad3 vs. Smad2 selectivity profile

Profibrotic gene endpoint comparison with ALK5 inhibitor control

In vivo organ fibrosis model-response studies

Target engagement and Smad3 KO phenocopy context

Histopathology and phospho-Smad3 endpoint monitoring

Tumor microenvironment and immune evasion research

Smad3-mediated immune modulation context

NK cell function and CAF reprogramming endpoint review

Endothelial-to-mesenchymal transition (EndoMT) studies

AGE-induced Smad3 pathway specificity

Endothelial and mesenchymal marker change endpoint review

• [1] Jinnin M, Ihn H, Tamaki K. Characterization of SIS3, a novel specific inhibitor of Smad3, and its effect on transforming growth factor-β1-induced extracellular matrix expression. Mol Pharmacol. 2006;69(2):597-607. View Source
• [2] Yang WH, et al. Thrombin-induced CCN2 synthesis in human gingival fibroblasts is mediated through integrin αvβ1-induced latent TGFβ1 activation. J Periodontol. 2014. View Source
• [3] Specific Inhibitor of Smad3 (SIS3) Attenuates Fibrosis, Apoptosis, and Inflammation in Unilateral Ureteral Obstruction Kidneys by Inhibition of Transforming Growth Factor β (TGF-β)/Smad3 Signaling. Med Sci Monit. 2018;24:1633-1641. View Source
• [4] SIS3, a specific inhibitor of smad3, attenuates bleomycin-induced pulmonary fibrosis in mice. Biochem Biophys Res Commun. 2018;503(3):1661-1667. View Source
• [5] Li J, et al. SIS3, a specific inhibitor of Smad3, attenuates diabetic nephropathy in mice. (Referenced in multiple sources, e.g., [29] line 51). View Source
• [6] He H, et al. Smad3 Mediates Diabetic Dyslipidemia and Fatty Liver in db/db Mice by Targeting PPARδ. Int J Mol Sci. 2023;24(14):11466. View Source
• [7] Hydrogel delivering antifibrotic agent and nano-sonosensitizer enhances efficacy of sonodynamic therapy in osteosarcoma treatment. PubMed ID: (likely 2025 publication). View Source
• [8] Lian GY, Wan YP, Mak TSK, et al. Self-carried nanodrug (SCND-SIS3): A targeted therapy for lung cancer with superior biocompatibility and immune boosting effects. Biomaterials. 2022;288:121730. View Source
• [9] SIS3: Precision Smad3 Inhibition for Mechanistic and Translational Fibrosis Research. Concanavalin-A.com. View Source